Cas no 253603-61-1 (2-(Pyrrolidin-3-yloxy)pyridine)

• Product Name: 2-(Pyrrolidin-3-yloxy)pyridine
• CAS No: 253603-61-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD11858534
• CID: 1039826
• PubChem ID: 18337160
• Update Time: 2025-05-24

2-(Pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-yloxy)pyridine
• 2-(Pyrrolidin-3-yloxy)-pyridine
• 2-pyrrolidin-3-yloxypyridine
• Pyridine, 2-[(3R)-3-pyrrolidinyloxy]-
• SB30275
• DB-067381
• AKOS006225000
• 2-(3-Pyrrolidinyloxy)pyridine
• SB36201
• SCHEMBL3655274
• SB39983
• Z976691504
• G48718
• F2147-1455
• EN300-109032
• 253603-61-1
• CS-0308137
• ALBB-030101

• MDL： MFCD11858534
• Inchi： 1S/C9H12N2O/c1-2-5-11-9(3-1)12-8-4-6-10-7-8/h1-3,5,8,10H,4,6-7H2
• InChI Key： FOZWWJMAFNEKFU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1CNCC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(Pyrrolidin-3-yloxy)pyridine

Recent Advances in the Study of 2-(Pyrrolidin-3-yloxy)pyridine (CAS: 253603-61-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Pyrrolidin-3-yloxy)pyridine (CAS: 253603-61-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrrolidine and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and neurotransmitter modulators. The unique structural features of this compound make it a versatile scaffold for drug discovery, enabling the exploration of diverse pharmacological activities.

One of the most notable advancements in the study of 2-(Pyrrolidin-3-yloxy)pyridine is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound to develop inhibitors targeting specific kinases, with improved selectivity and reduced off-target effects. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of a derivative of 2-(Pyrrolidin-3-yloxy)pyridine in inhibiting a key oncogenic kinase, leading to significant tumor regression in preclinical models.

In addition to its role in kinase inhibition, 2-(Pyrrolidin-3-yloxy)pyridine has also been explored as a modulator of neurotransmitter systems. Its structural similarity to known neurotransmitter analogs has prompted investigations into its potential for treating neurological and psychiatric disorders. Preliminary findings suggest that this compound may interact with dopamine and serotonin receptors, offering a new avenue for the development of therapeutics for conditions such as depression and Parkinson's disease. However, further in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

The synthesis and optimization of 2-(Pyrrolidin-3-yloxy)pyridine derivatives have also been a focal point of recent research. Advances in synthetic chemistry have enabled the efficient production of this compound and its analogs, facilitating structure-activity relationship (SAR) studies. These studies have provided valuable insights into the molecular determinants of its bioactivity, guiding the design of more potent and selective derivatives. For example, modifications to the pyrrolidine ring have been shown to enhance binding affinity to target proteins, while alterations to the pyridine moiety can improve pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 2-(Pyrrolidin-3-yloxy)pyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance this compound toward clinical trials. The ongoing research on 2-(Pyrrolidin-3-yloxy)pyridine underscores its potential as a valuable tool in drug discovery and highlights the importance of interdisciplinary approaches in modern pharmaceutical research.

In conclusion, the compound 2-(Pyrrolidin-3-yloxy)pyridine (CAS: 253603-61-1) represents a promising scaffold for the development of novel therapeutics. Its applications in kinase inhibition and neurotransmitter modulation, coupled with advances in synthetic chemistry, position it as a key player in the future of drug discovery. Continued research efforts will be crucial to fully realize its potential and translate these findings into clinically viable treatments.